Cas no 91055-64-0 (5-Pyrimidinecarbonitrile,4-amino-2-(1-methylethyl)-)

• Product name: 5-Pyrimidinecarbonitrile,4-amino-2-(1-methylethyl)-
• CAS No: 91055-64-0
• MF: C₈H₁₀N₄
• MW: 162.1918
• CID: 799161
• PubChem ID: 45096167

5-Pyrimidinecarbonitrile,4-amino-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-propan-2-ylpyrimidine-5-carbonitrile
• 5-Pyrimidinecarbonitrile,4-amino-2-(1-methylethyl)-
• 5-Pyrimidinecarbonitrile,4-amino-2-isopropyl-(7CI)
• KCZCPPLAGLQDMN-UHFFFAOYSA-N
• 91055-64-0
• AKOS013465153
• 4-Amino-2-isopropylpyrimidine-5-carbonitrile
• 4-Amino-2-isopropyl-pyrimidine-5-carbonitrile
• SCHEMBL810683

• Inchi： InChI=1S/C8H10N4/c1-5(2)8-11-4-6(3-9)7(10)12-8/h4-5H,1-2H3,(H2,10,11,12)
• InChI Key： KCZCPPLAGLQDMN-UHFFFAOYSA-N
• SMILES： CC(C)C1=NC=C(C(=N1)N)C#N

Computed Properties

• Exact Mass: 162.091
• Monoisotopic Mass: 162.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 1.3